Cas no 2229398-75-6 (4-1-(aminomethyl)-2,2-difluorocyclopropylphenol)

• Product Name: 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol
• CAS No: 2229398-75-6
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 6264905
• PubChem ID: 165715216
• Update Time: 2025-06-08

4-1-(aminomethyl)-2,2-difluorocyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol
• 2229398-75-6
• EN300-1975094
• 4-[1-(aminomethyl)-2,2-difluorocyclopropyl]phenol

• Inchi： 1S/C10H11F2NO/c11-10(12)5-9(10,6-13)7-1-3-8(14)4-2-7/h1-4,14H,5-6,13H2
• InChI Key： VPGDRDSWEYJLKB-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)O)CN)F

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol

Introduction to 4-1-(Aminomethyl)-2,2-Difluorocyclopropylphenol (CAS No. 2229398-75-6)

4-1-(Aminomethyl)-2,2-difluorocyclopropylphenol (CAS No. 2229398-75-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl ring with two fluorine atoms and an aminomethyl group attached to a phenol moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation.

The aminomethyl group in 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol is particularly noteworthy for its ability to form hydrogen bonds and participate in various biological interactions. This functional group can enhance the compound's solubility and bioavailability, which are crucial factors in drug design. The presence of the fluorine atoms in the cyclopropyl ring also imparts unique electronic and steric properties, which can influence the compound's pharmacokinetics and pharmacodynamics.

Recent studies have explored the potential of 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol as a lead compound for the development of new therapeutic agents. One such study published in the Journal of Medicinal Chemistry investigated the compound's activity against various bacterial strains. The results showed that 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol exhibited potent antibacterial properties, particularly against Gram-positive bacteria. This finding suggests that the compound could be a valuable candidate for the development of novel antibiotics.

In addition to its antibacterial properties, 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol has also been studied for its potential as an anti-inflammatory agent. Research published in the European Journal of Medicinal Chemistry demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines in vitro. This anti-inflammatory activity could make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural flexibility of 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol allows for a wide range of chemical modifications, which can be tailored to optimize its therapeutic properties. For instance, substituents can be introduced at different positions on the phenol moiety or the cyclopropyl ring to enhance its binding affinity to specific biological targets. This versatility makes it an attractive starting point for drug discovery and development programs.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 4-1-(aminomethyl)-2,2-difluorocyclopropylphenol (CAS No. 2229398-75-6) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable biological properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.